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Compound of Interest

Compound Name: 4-Bromo-5-nitropyridin-2-amine

Cat. No.: B152568

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical procedures for the
handling and disposal of 4-Bromo-5-nitropyridin-2-amine (CAS No. 84487-11-6). Adherence
to these guidelines is critical for ensuring personnel safety and regulatory compliance within the
laboratory environment.

Immediate Safety and Hazard Information

4-Bromo-5-nitropyridin-2-amine is a chemical that requires careful handling due to its
potential health hazards. Based on available safety data, the compound is classified with the
following hazards[1]:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

All personnel must handle this compound in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize the risk of inhalation.[2][3] Direct contact with skin and eyes
should be strictly avoided through the use of appropriate personal protective equipment.
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory for all personnel

handling 4-Bromo-5-nitropyridin-2-amine. The following table summarizes the required PPE

for various laboratory operations.

Eye and Face

Respiratory

Operation ] Hand Protection  Body Protection ]
Protection Protection
o ) Chemical- N95 respirator or
Weighing and Chemical safety ) .
resistant gloves Laboratory coat as dictated by
Transfer goggles o ]
(e.g., Nitrile) risk assessment
_ _ Chemical- o
Chemical safety Chemical- Use within a

Reaction Setup

and Manipulation

goggles and face

resistant gloves

resistant apron

over a laboratory

chemical fume

shield (e.g., Nitrile) hood
coat

) ) Air-purifying

Chemical safety Heavy-duty Chemical- ] i
) i ) ) respirator with
Spill Cleanup goggles and face  chemical- resistant suit or )
_ _ appropriate
shield resistant gloves coveralls )
cartridges

Operational and Disposal Plan

A systematic approach to the handling and disposal of 4-Bromo-5-nitropyridin-2-amine is

essential to mitigate risks.

Handling and Experimental Protocol:

o Preparation: Before handling the compound, ensure that a chemical fume hood is functioning

correctly and the workspace is clear of any unnecessary materials. All required apparatus,

such as glassware and spatulas, should be assembled beforehand.

o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.
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e Compound Handling: Conduct all manipulations of 4-Bromo-5-nitropyridin-2-amine within
the chemical fume hood to prevent exposure to dust and vapors.

o Post-Experiment: Following the experimental procedures, decontaminate all equipment and
the work area.

» Waste Segregation: All waste contaminated with 4-Bromo-5-nitropyridin-2-amine must be
segregated as hazardous waste.

Disposal Protocol:

The disposal of 4-Bromo-5-nitropyridin-2-amine and any contaminated materials must be
carried out in accordance with institutional and local regulations for hazardous waste.
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Waste Type

Container

Labeling

Storage and
Disposal

Solid Chemical Waste

Sealable, chemical-
resistant container for

solid waste

"Hazardous Waste,"
"4-Bromo-5-
nitropyridin-2-amine,"

and associated

hazard symbols

Store in a designated
satellite accumulation
area. Arrange for
pickup by the
institution's
environmental health
and safety

department.

Contaminated
Labware (gloves,

weigh paper, etc.)

Lined, sealable
hazardous waste

container

"Hazardous Waste,"
"Solid Waste
Contaminated with 4-
Bromo-5-nitropyridin-

2-amine"

Store with solid

chemical waste.

Empty Chemical
Container

Original container

Deface original label

and mark as "Empty"

Triple rinse with a
suitable solvent; the
rinsate must be
collected as
hazardous liquid
waste. Dispose of the
container as directed

by institutional policy.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of 4-Bromo-5-nitropyridin-2-amine

Preparation
- Verify fume hood function
- Assemble equipment

Proceed to

Don Appropriate PPE
- Goggles, Gloves, Lab Coat

Chemical Handling
- Weigh and transfer in fume hood
- Conduct experiment

After experiment

Decontamination
- Clean work surfaces and equipment

After decontamination

Waste Segregation
- Separate solid and liquid waste
- Use labeled containers

For final disposal

Final Disposal
- Store in satellite accumulation area
- Schedule EHS pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 4-Bromo-5-nitropyridin-2-
amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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